Research Area
  • GDC0575 hydrochloride
    GDC0575 hydrochloride
    • Cat. No.:
    • B607622
    • CAS No.:
    • 1196504-54-7
    • Molecular Formula:
    • C16H21BrClN5O
    • Molecular Weight:
    • 414.73
    Description
    GDC-0575, also known as ARRY-575 and RG7741, is a potent and selective inhibitor of cell cycle checkpoint kinase 1 (Chk1) with an IC50 of 1.2 nM. Chk1 inhibitor GDC-0575 specifically binds to and inhibits Chk1;&...
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  • GeA-69
    GeA-69
    • Cat. No.:
    • B607624
    • CAS No.:
    • Molecular Formula:
    • C20H16N2O
    • Molecular Weight:
    • 300.4 g/mol
    Description
    GeA-69 is a novel selective allosteric inhibitor targeting macrodomain 2 of poly-adenosine-diphosphate-ribose polymerase 14.
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  • Gilteritinib Fumarate
    Gilteritinib Fumarate
    • Cat. No.:
    • B607638
    • CAS No.:
    • 1254053-84-3
    • Molecular Formula:
    • C62H92N16O10
    • Molecular Weight:
    • 1221.5 g/mol
    Description
    Gilteritinib Fumarate is the fumarate salt form of gilteritinib, an orally bioavailable inhibitor of the receptor tyrosine kinases (RTKs) FMS-like tyrosine kinase 3 (FLT3;  STK1;  FLK2), AXL (UFO; ...
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  • GJ103
    GJ103
    • Cat. No.:
    • B607643
    • CAS No.:
    • Molecular Formula:
    • C16H14N4O3S
    • Molecular Weight:
    • 342.4 g/mol
    Description
    GJ-103 is an active analog of the read-through compound GJ072. Chemical-induced read through of premature stop codons might be exploited as a potential treatment strategy for genetic disorders caused by nonsense...
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  • GK921
    GK921
    • Cat. No.:
    • B607645
    • CAS No.:
    • Molecular Formula:
    • C21H20N4O
    • Molecular Weight:
    • 344.4 g/mol
    Description
    GK921 is an inhibitor of transglutaminase 2 (TG2;  IC50 = 7.71 µM). It is cytotoxic against a panel of eight renal cell carcinoma (RCC) cell lines (mean GI50 = 0.905 µM). GK921 (8 mg/kg) suppresses tumor gr...
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  • Glasdegib Maleate
    Glasdegib Maleate
    • Cat. No.:
    • B607648
    • CAS No.:
    • 2030410-25-2
    • Molecular Formula:
    • C25H26N6O5
    • Molecular Weight:
    • 490.5 g/mol
    Description
    Glasdegib Maleate is the maleate salt form of glasdegib, an orally bioavailable small-molecule, smoothened (SMO) receptor inhibitor, with potential antineoplastic activity. Upon oral administration, glasdegib ta...
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  • Filgotinib
    Filgotinib
    • Cat. No.:
    • B607654
    • CAS No.:
    • 1206101-20-3
    • Molecular Formula:
    • C23H18N6O2
    • Molecular Weight:
    • 410.437
    Description
    GLPG0634-analogue is an analogue of Filgotinib or GLPG0634, is a potent and selective JAK1 inhibitor.
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  • GLS1 Inhibitor
    GLS1 Inhibitor
    • Cat. No.:
    • B607658
    • CAS No.:
    • Molecular Formula:
    • C19H21N7O2S
    • Molecular Weight:
    • 411.5 g/mol
    Description
    GLS1 inhibitor is an inhibitor of glutaminase 1 (GLS1;  IC50 = 0.021 μM). It inhibits the growth of NCI H1703 non-small cell lung cancer (NSCLC) cells in vitro (GI50 = 0.011 μM). GLS1 inhibitor (100 mg/kg) ...
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  • Glumetinib
    Glumetinib
    • Cat. No.:
    • B607661
    • CAS No.:
    • 1642581-63-2
    • Molecular Formula:
    • C21H17N9O2S
    • Molecular Weight:
    • 459.5 g/mol
    Description
    Glumetinib is under investigation in clinical trial NCT04270591 (Assess the Anti-tumor Activity and Safety of Glumetinib in Patient With Advanced C-met-positive Non-small Cell Lung Cancer).
    Gumarontinib is an...
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  • Gly-PEG3-amine
    Gly-PEG3-amine
    • Cat. No.:
    • B607670
    • CAS No.:
    • Molecular Formula:
    • C12H27N3O4
    • Molecular Weight:
    • 277.36 g/mol
    Description
    Gly-PEG3-amine, TFA salt is an Amino PEG Linker. PEG Amines contain an amino group which can react with acids, succinimidyl-active esters, or pentafluorophenyl esters for labeling, chemical modification, surface...
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